Cas no 1804103-82-9 (Methyl 2-amino-4-bromo-1H-benzimidazole-7-carboxylate)

• Product Name: Methyl 2-amino-4-bromo-1H-benzimidazole-7-carboxylate
• CAS No: 1804103-82-9
• MF: C₉H₈BrN₃O₂
• MW: 270.082720756531
• CID: 4824262
• Update Time: 2023-08-19

Methyl 2-amino-4-bromo-1H-benzimidazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-bromo-1H-benzimidazole-7-carboxylate

• Inchi： 1S/C9H8BrN3O2/c1-15-8(14)4-2-3-5(10)7-6(4)12-9(11)13-7/h2-3H,1H3,(H3,11,12,13)
• InChI Key： TYOSBBUBBUHTHC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OC)C2=C1N=C(N)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 1.7
• Topological Polar Surface Area: 81